N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-2,3,4,5,6-pentamethylbenzenesulfonamide
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Overview
Description
The compound contains a benzo[d][1,3]dioxol-5-yl group, which is a common motif in many bioactive molecules . This group is also present in compounds like safrole and piperonal, which are used in perfumery and as flavoring agents .
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various spectroscopic techniques, such as 1H-NMR, 13C-NMR, FTIR, and UV-Vis spectroscopy, and their crystal structures were analyzed using the single crystal X-ray diffraction method (SCXRDM) .Chemical Reactions Analysis
The compound might undergo reactions typical for benzo[d][1,3]dioxoles and sulfonamides. For instance, benzo[d][1,3]dioxoles can participate in electrophilic aromatic substitution reactions . Sulfonamides, on the other hand, can undergo reactions with bases to form sulfonyl anions, which can then react with electrophiles .Scientific Research Applications
Lead Detection
A derivative of this compound, (E)-N′-(benzo[d]dioxol-5-ylmethylene)-4-methyl-benzenesulfonohydrazide, has been used for the detection of carcinogenic lead in environmental samples . This suggests that the compound could be modified to develop sensitive and selective sensors for heavy metal ions, which are crucial for environmental monitoring and public health.
Flavoring Agent Synthesis
While not directly related to the exact compound, its structural relatives have been synthesized for potential use as flavoring agents in food products . This compound could be explored for similar applications, given its unique chemical structure that may impart distinct flavor profiles.
Organic Synthesis Intermediate
Compounds with the benzo[d][1,3]dioxol moiety are often used as intermediates in organic synthesis. They can serve as precursors for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and perfumes . The compound’s multifunctional groups make it a versatile candidate for various synthetic routes.
Cancer Research
The structural features of this compound suggest potential applications in cancer research. Similar benzodioxole derivatives have been evaluated for their anticancer properties , particularly their selectivity between cancer cells and normal cells . Further studies could investigate this compound’s efficacy and mechanism of action against different cancer cell lines.
Future Directions
properties
IUPAC Name |
N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2,3,4,5,6-pentamethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO5S/c1-12-13(2)15(4)20(16(5)14(12)3)28(24,25)22-10-21(6,23)17-7-8-18-19(9-17)27-11-26-18/h7-9,22-23H,10-11H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDIXEBOZMBWXPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1C)C)S(=O)(=O)NCC(C)(C2=CC3=C(C=C2)OCO3)O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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